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Compound of Interest

Compound Name: 3,3-Dimethyl-2-pentanone

Cat. No.: B1585287 Get Quote

In-Depth Technical Guide to 3,3-Dimethyl-2-
pentanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and safety information for 3,3-dimethyl-2-pentanone, a valuable

intermediate in pharmaceutical and chemical synthesis.

Core Molecular and Physical Properties
3,3-Dimethyl-2-pentanone, also known as methyl tert-pentyl ketone, is a colorless liquid with

the chemical formula C₇H₁₄O.[1][2][3] Its molecular weight is approximately 114.19 g/mol .[1][2]

[4] The structure features a ketone functional group at the second carbon position and two

methyl groups on the third carbon, creating a sterically hindered environment around the

carbonyl group. This structural feature significantly influences its reactivity.[1]
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Property Value Source(s)

Molecular Formula C₇H₁₄O [2][3][4][5]

Molecular Weight 114.19 g/mol [1][2][4]

CAS Number 20669-04-9 [1][2][4][5]

Boiling Point 131-132 °C at 760 mmHg [5]

Density 0.808 g/cm³ [5]

Flash Point 22.4 °C [5]

Refractive Index 1.403 [5]

Vapor Pressure 10.8 mmHg at 25°C [5]

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of 3,3-
dimethyl-2-pentanone. Mass spectrometry data (electron ionization) is available through the

National Institute of Standards and Technology (NIST) database.[6] Predicted ¹H NMR and ¹³C

NMR spectra can also be found in various chemical databases.[4]

Synthesis and Reactivity
The synthesis of 3,3-dimethyl-2-pentanone can be achieved through several established

organic chemistry protocols. Its reactivity is primarily centered around the electrophilic carbonyl

carbon.

Experimental Protocol: Synthesis via Oxidation of 3,3-
Dimethyl-2-pentanol
A common and reliable method for the preparation of 3,3-dimethyl-2-pentanone is the

oxidation of the corresponding secondary alcohol, 3,3-dimethyl-2-pentanol.[1]

Materials:

3,3-Dimethyl-2-pentanol
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Pyridinium chlorochromate (PCC)

Dichloromethane (anhydrous)

Silica gel

Sodium bicarbonate (saturated aqueous solution)

Magnesium sulfate (anhydrous)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,3-

dimethyl-2-pentanol in anhydrous dichloromethane.

Add pyridinium chlorochromate (PCC) to the solution in one portion. The molar ratio of PCC

to the alcohol should be approximately 1.5:1.

Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress of the

reaction by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short

plug of silica gel to remove the chromium salts.

Wash the filtrate sequentially with a saturated aqueous solution of sodium bicarbonate and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude product can be purified by fractional distillation to yield pure 3,3-dimethyl-2-
pentanone.
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Synthesis of 3,3-dimethyl-2-pentanone via Oxidation
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Caption: Workflow for the synthesis of 3,3-dimethyl-2-pentanone.

Safety and Handling
3,3-Dimethyl-2-pentanone is classified as a highly flammable liquid and vapor (H225).[2][4] It

may also cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).[2]
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Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[7][8] No smoking.

Keep the container tightly closed.[7]

Ground/bond container and receiving equipment.[7][8]

Use explosion-proof electrical, ventilating, and lighting equipment.[7][8]

Use only non-sparking tools.[7][8]

Take precautionary measures against static discharge.[7][8]

Wear protective gloves, protective clothing, eye protection, and face protection.[7]

In case of fire, use CO₂, dry chemical, or foam for extinction.[8]

Store in a well-ventilated place.[7][8] Keep cool.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,3-Dimethyl-2-pentanone | 20669-04-9 | Benchchem [benchchem.com]

2. 3,3-Dimethyl-2-pentanone | C7H14O | CID 140738 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. scbt.com [scbt.com]

4. Page loading... [wap.guidechem.com]

5. 3,3-dimethylpentan-2-one | CAS#:20669-04-9 | Chemsrc [chemsrc.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.echemi.com/sds/3-methylpentan-2-one-pid_Rock44959.html
https://www.fishersci.com/store/msds?partNumber=AC127380010&productDescription=3-METHYL-2-PENTANONE+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-methylpentan-2-one-pid_Rock44959.html
https://www.echemi.com/sds/3-methylpentan-2-one-pid_Rock44959.html
https://www.fishersci.com/store/msds?partNumber=AC127380010&productDescription=3-METHYL-2-PENTANONE+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-methylpentan-2-one-pid_Rock44959.html
https://www.fishersci.com/store/msds?partNumber=AC127380010&productDescription=3-METHYL-2-PENTANONE+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-methylpentan-2-one-pid_Rock44959.html
https://www.fishersci.com/store/msds?partNumber=AC127380010&productDescription=3-METHYL-2-PENTANONE+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-methylpentan-2-one-pid_Rock44959.html
https://www.fishersci.com/store/msds?partNumber=AC127380010&productDescription=3-METHYL-2-PENTANONE+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-methylpentan-2-one-pid_Rock44959.html
https://www.fishersci.com/store/msds?partNumber=AC127380010&productDescription=3-METHYL-2-PENTANONE+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-methylpentan-2-one-pid_Rock44959.html
https://www.fishersci.com/store/msds?partNumber=AC127380010&productDescription=3-METHYL-2-PENTANONE+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-methylpentan-2-one-pid_Rock44959.html
https://www.fishersci.com/store/msds?partNumber=AC127380010&productDescription=3-METHYL-2-PENTANONE+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1585287?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1585287
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyl-2-pentanone
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyl-2-pentanone
https://www.scbt.com/p/3-3-dimethyl-2-pentanone-20669-04-9
https://wap.guidechem.com/encyclopedia/3-3-dimethyl-2-pentanone-dic127033.html
https://www.chemsrc.com/en/cas/20669-04-9_301724.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. C2H5C(CH3)2COCH3 [webbook.nist.gov]

7. echemi.com [echemi.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [molecular weight and formula of 3,3-dimethyl-2-
pentanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585287#molecular-weight-and-formula-of-3-3-
dimethyl-2-pentanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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